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Introduction

Octyl octanoate (CAS No. 2306-88-9), also known as octyl caprylate, is a versatile ester
widely utilized in the cosmetics and personal care industry.[1][2][3] It is the esterification
product of octanoic acid and octanol.[2] Renowned for its emollient and skin-conditioning
properties, this ingredient offers a unique sensory profile and functional benefits in a variety of
formulations.[1][3][4] These notes provide detailed applications, experimental protocols, and
key data for formulators working with octyl octanoate.

Physicochemical Properties

Octyl octanoate is a clear, colorless liquid with a characteristic fruity-oily odor.[3][5] Its
lipophilic nature makes it soluble in alcohols and oils, but insoluble in water.[2][3] Key
physicochemical data are summarized in Table 1.

Table 1: Physicochemical Properties of Octyl Octanoate
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Property Value Reference
Molecular Formula C16H3202 [2][5]
Molecular Weight 256.42 g/mol [2][5]
Appearance Colorless, clear liquid [3]
Odor Fruity, oily, sweet [31[5]
Solubility Soluble in alcohol; insoluble in Be
water

Specific Gravity 0.859 g/mL @ 25°C [315]
Refractive Index 1.435 @ 20°C [31[5]
Boiling Point 306-307 °C [2][3]
Melting Point -18 °C [2][5]
Flash Point 139.44 °C [3]

Functions in Cosmetic Formulations

Octyl octanoate serves multiple functions in cosmetic products, making it a valuable ingredient
for formulators. Its primary roles are summarized in Table 2.

Table 2: Functions of Octyl Octanoate in Cosmetics
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Function Description

Forms a protective barrier on the skin, helping to
Emollient reduce water loss and maintain hydration.

Provides a soft and smooth feel to the skin.[1][6]

_ o Improves the overall condition and appearance
Skin-Conditioning Agent )
of the skin.

Can dissolve other ingredients, such as active
Solvent compounds and UV filters, aiding in their

incorporation into formulations.[6]

) ) Helps to distribute pigments and other solid
Dispersing Agent ) ]
particles evenly throughout a formulation.[1]

] Contributes a pleasant fruity and sweet aroma
Fragrance Ingredient
to products.[3]

Can be used in specialty chemical blends to
Plasticizer improve the spreadability and consistency of

products like inks and coatings.[1]

Applications and Recommended Inclusion Levels

Octyl octanoate is incorporated into a wide array of cosmetic and personal care products due
to its favorable sensory profile, which is often described as non-greasy and fast-absorbing.[1] It
is particularly beneficial in formulations where a light, silky feel is desired. While specific
concentration ranges can vary based on the formulation type and desired aesthetics, general
usage levels are provided in Table 3.

Table 3: Recommended Inclusion Levels of Octyl Octanoate
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Product Type

Recommended
Concentration Range (%)

Notes

Provides emollience and a

Creams and Lotions 1-10
smooth after-feel.
Acts as a solvent for UV filters
Sunscreens 2-8 and contributes to a non-
greasy feel.[1]
Hair Care (Conditioners, 1.5 Imparts a silky, non-greasy feel
Serums) to hair.[1]
) ) Aids in pigment dispersion and
Color Cosmetics (Foundations, ) o
2-15 provides a smooth application.

Lipsticks)

[1]

Fragrance Formulations

Up to 6 in concentrate

Acts as a carrier and
contributes to the overall scent

profile.[3]

Experimental Protocols
Stability Testing of a Cosmetic Emulsion Containing

Octyl Octanoate

This protocol outlines the procedure for assessing the physical and chemical stability of an oil-

in-water (O/W) cream formulated with octyl octanoate.

Objective: To evaluate the stability of the cosmetic emulsion under various storage conditions.

Materials and Equipment:

pH meter

Viscometer

Test emulsion containing octyl octanoate

Control emulsion (without octyl octanoate, if applicable)
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e Homogenizer
e Microscope
 Incubators/ovens set at various temperatures (e.g., 4°C, 25°C, 40°C)
o Centrifuge
e Glass jars and the final intended packaging
Methodology:
e Initial Characterization (Time 0):
o Record the initial appearance, color, and odor of the emulsion.
o Measure the initial pH and viscosity.

o Observe the emulsion under a microscope to determine the initial globule size and
distribution.

o Conduct a centrifugation test (e.g., 3000 rpm for 30 minutes) to check for initial signs of
separation.[7]

e Sample Storage:

o Store samples of the emulsion in both glass jars and the final packaging at the following
conditions:

4°C (refrigerated)

25°C / 60% RH (real-time)

40°C / 75% RH (accelerated)

Freeze-thaw cycling: -10°C for 24 hours, then 25°C for 24 hours (repeat for 3-5 cycles).
[7]

» Evaluation at Specified Time Points:
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o Evaluate the samples at regular intervals (e.g., 1, 2, 3, and 6 months for accelerated
testing; 3, 6, 12, and 24 months for real-time testing).[8]

o At each time point, assess the following parameters and compare them to the initial
measurements and the control sample stored at room temperature:

Physical Appearance: Note any changes in color, odor, or signs of phase separation
(creaming, coalescence, or breaking).[7]

» pH: Measure the pH of the emulsion.
» Viscosity: Measure the viscosity of the emulsion.

» Microscopic Analysis: Observe the emulsion under a microscope to monitor any
changes in globule size or signs of aggregation.

» Packaging Compatibility: Inspect the packaging for any signs of interaction with the
product, such as discoloration, deformation, or leakage.

Workflow for Stability Testing:

Caption: Workflow for the stability testing of a cosmetic emulsion.

Sensory Panel Analysis of an Emollient

This protocol describes a method for the sensory evaluation of a cosmetic cream containing
octyl octanoate to characterize its skin feel attributes.

Objective: To quantitatively describe the sensory characteristics of the emollient during and
after application to the skin.

Materials and Equipment:
o Test formulation with octyl octanoate
o Control/reference formulations

o Standardized application area on the inner forearm of panelists
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e Wash-out soap and towels

o Controlled environment room (constant temperature and humidity)

» Evaluation forms or sensory analysis software

Panelist Selection and Training:

e Select a panel of 10-15 trained assessors.

» Train panelists to identify and quantify specific sensory attributes of emollients using
standardized scales.

Methodology:

o Acclimatization: Panelists should acclimate in the controlled environment room for at least 15
minutes before the evaluation.

o Sample Application:

o A standardized amount of the test formulation (e.g., 0.1 g) is applied to a marked area on
the inner forearm.

o Panelists are instructed to spread the product evenly over the area.

o Attribute Evaluation:

o Panelists evaluate a series of sensory attributes at different time points (e.g., during
application, immediately after, and after 5 minutes).

o Attributes to be evaluated may include:

Spreadability: Ease of spreading the product on the skin.

Absorbency: How quickly the product is absorbed.

Greasiness: The feeling of oiliness on the skin.

Stickiness: The tacky feeling on the skin.
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= Smoothness: The sensation of smoothness on the skin surface.

» Residue: The amount of product remaining on the skin.

o Each attribute is rated on a labeled magnitude scale (e.g., 0 = not at all, 10 = very).
Workflow for Sensory Panel Analysis:

Caption: Workflow for the sensory panel analysis of a cosmetic emollient.

In-Vitro Evaluation of Skin Moisturization

This protocol provides an in-vitro method to assess the moisturizing potential of a formulation
containing octyl octanoate by measuring its effect on skin hydration.

Objective: To determine the efficacy of the formulation in increasing skin hydration in an in-vitro
model.

Materials and Equipment:

o 3D reconstructed human epidermis (RHE) models

o Test formulation with octyl octanoate

o Positive control (e.g., glycerin solution) and negative control (untreated)
o Corneometer or other skin hydration measurement device

o Cell culture incubator (37°C, 5% CO2)

e Phosphate-buffered saline (PBS)

Methodology:

» Tissue Equilibration: Equilibrate the RHE models in the incubator according to the
manufacturer's instructions.

o Baseline Measurement: Measure the baseline skin hydration of each RHE model using a
Corneometer.
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e Product Application:

o Topically apply a standardized amount of the test formulation, positive control, and
negative control to the surface of the RHE models.

e Incubation: Incubate the treated RHE models for a specified period (e.g., 1, 4, and 24 hours).

o Hydration Measurement: At each time point, remove the excess product (if any) and
measure the skin hydration using the Corneometer.

o Data Analysis:

o Calculate the change in skin hydration from baseline for each treatment group.

o Statistically compare the results of the test formulation to the positive and negative
controls.

Workflow for In-Vitro Skin Moisturization Evaluation:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Octyl Octanoate in
Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197113#using-octyl-octanoate-in-cosmetic-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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